N-(4-acetamidophenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H22N6O3S/c1-3-32-19-10-4-16(5-11-19)23-27-26-20-12-13-22(28-29(20)23)33-14-21(31)25-18-8-6-17(7-9-18)24-15(2)30/h4-13H,3,14H2,1-2H3,(H,24,30)(H,25,31)
• InChI Key: NCWZASNRTRIWID-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)NC(=O)C
• Molecular Formula: C23H22N6O3S
• Molecular Weight: 462.5 g/mol

Description

N-(4-acetamidophenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H22N6O3S and its molecular weight is 462.53. The purity is usually 95%.
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Scientific Research Applications

Studies on Related Compounds and Their Applications

• Zaleplon Review
  A review on Zaleplon, a non-benzodiazepine sedative hypnotic used for the treatment of insomnia, indicates its potential in clinical use for short-term treatment, suggesting that compounds with similar structures could be explored for similar therapeutic applications (Heydorn, 2000).

• Thiophene Analogues
  Research on thiophene analogues of carcinogens highlights the potential for synthetic modifications in aromatic organic compounds to explore their carcinogenicity or therapeutic potential, providing insights into how structural analogues like the specified compound might be evaluated (Ashby et al., 1978).

• Degradation of Acetaminophen
  A study on the degradation of acetaminophen by advanced oxidation processes sheds light on the environmental and toxicological impacts of pharmaceutical compounds, suggesting that research into the degradation pathways and environmental fate of similar compounds is important (Qutob et al., 2022).

• Reactivity of 1,2,4-Triazole-3-Thione Derivatives
  Investigations into the reactivity of 1,2,4-triazole-3-thione derivatives for their antioxidant and antiradical activity indicate a promising direction for developing compounds with potential therapeutic applications or industrial uses (Kaplaushenko, 2019).

• Analgesic Effect of Acetaminophen
  A review of the known and novel mechanisms of action of acetaminophen as an analgesic agent underlines the importance of understanding the biochemical pathways and therapeutic effects of pharmaceutical compounds, which could inform research into the analgesic potential of similar compounds (Ohashi & Kohno, 2020).